Cas no 80801-30-5 (Antrimycin)

• Product name: Antrimycin
• CAS No: 80801-30-5
• MF: C₂₈H₄₇N₉O₁₁
• MW: 685.726486444473
• CID: 726912

Antrimycin Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, Me Ph,hydroxy-terminated
• SILOXANES AND SILICONES, ME PH, HYDROXY-TERMINATED
• Antrimycin
• Cirratiomycin B
• Antrimycin A
• ((E)-2-((S)-2-((S)-2-((2S,3S)-3-amino-2-((S)-2-(2-amino-3-hydroxy-2-(hydroxymethyl)propanamido)propanamido)butanoyl)-2,3,4,5-tetrahydropyridazine-3-carboxamido)propanamido)-3-methylpent-2-enoyl)-L-serine
• (2S)-2-[[(E)-2-[[(2S)-2-[[(3S)-2-[(2S,3S)-3-amino-2-[[(2S)-2-[[2-amino-3-hydroxy-2-(hydroxymethyl)propanoyl]amino]propanoyl]amino]butanoyl]-4,5-dihydro-3H-pyridazine-3-carbonyl]amino]propanoyl]amino]-3-methylpent-2-enoyl]amino]-3-hydroxypropanoi

• Inchi： 1S/C28H47N9O11/c1-6-13(2)19(24(44)34-17(10-38)26(46)47)35-21(41)15(4)32-23(43)18-8-7-9-31-37(18)25(45)20(14(3)29)36-22(42)16(5)33-27(48)28(30,11-39)12-40/h9,14-18,20,38-40H,6-8,10-12,29-30H2,1-5H3,(H,32,43)(H,33,48)(H,34,44)(H,35,41)(H,36,42)(H,46,47)/b19-13+/t14-,15-,16-,17-,18-,20-/m0/s1
• InChI Key： JIGYSKMCUNIKPN-KYVSZOTASA-N
• SMILES： O=C([C@H]([C@H](C)N)NC([C@H](C)NC(C(CO)(CO)N)=O)=O)N1[C@H](C(N[C@H](C(N/C(/C(N[C@H](C(=O)O)CO)=O)=C(\C)/CC)=O)C)=O)CCC=N1

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 17
• Complexity: 1290
• XLogP3: -7.2
• Topological Polar Surface Area: 328